Cas no 4999-79-5 (17b-Estradiol 3-O-Sulfate Sodium Salt)

• Product Name: 17b-Estradiol 3-O-Sulfate Sodium Salt
• CAS No: 4999-79-5
• MF: C₁₈H₂₃NaO₅S
• MW: 374.426995515823
• CID: 329667
• PubChem ID: 23691039
• Update Time: 2025-05-21

17b-Estradiol 3-O-Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol(17b)-, 3-(hydrogen sulfate), sodiumsalt (1:1)
• 17β-Estradiol 3-O-Sulfate Sodium Salt
• 1,3,5[10]-ESTRATRIENE-3,17BETA-DIOL 3-SULFATE SODIUM SALT
• 17B-estradiol 3-sulfate sodium
• 17Beta-Estradiol 3-O-Sulfate Sodium Salt
• 17BETA-ESTRADIOL 3-SULFATE SODIUM
• 17BETA-ESTRADIOL 3-SULFATE SODIUM SALT
• b-Estradiol 3-sulfate sodium salt
• oestradiol 3-sulfate,sodium salt
• SODIUM 17B-ESTRADIOL 3-SULFATE
• Estradiol-3-sulfate, sodium
• A-Estradiol Sodium Sulfate
• A-Estradiol sulfate (sodium)
• Sodium 17beta-estradiol sulfate
• beta-Estradiol 3-sulfate sodium salt
• Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 3-(hydrogen sulfate), monosodium salt
• UNII-WM8TR56GZ0
• 17beta-Estradiol sodium 3-sulfate
• HY-141672
• 17
• CHEMBL3138705
• 17beta-Hydroxyestra-1,3,5(10)-trien-3-yl sodium sulfate
• 4999-79-5
• MFCD00056553
• 17.BETA.-ESTRADIOL SODIUM SULFATE
• 17.BETA.-HYDROXYESTRA-1,3,5(10)-TRIEN-3-YL SODIUM SULFATE
• CS-0198359
• 1,3,5(10)-Estratriene-3,17beta-diol 3-sulfate
• DTXSID70964483
• sodium;[(8R,9S,13S,14S,17S)-17-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] sulfate
• sodium (1S,3aS,3bR,9bS,11aS)-1-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl sulfate
• 3,17beta-Dihydroxy-1,3,5(10)-estratriene 3-sulfate
• Sodium 17-hydroxyestra-1(10),2,4-trien-3-yl sulfate
• ESTRA-1,3,5(10)-TRIENE-3,17-DIOL (17.BETA.)-, 3-(HYDROGEN SULFATE), SODIUM SALT (1:1)
• WM8TR56GZ0
• SODIUM 17.BETA.-ESTRADIOL SULFATE
• beta -Estradiol 3-sulfate sodium salt
• Q27292717
• sodium (8R,9S,13S,14S,17S)-17-hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl sulfate
• Sodium estradiol-3-sulfate
• 17beta-Estradiol sulfate sodium
• 17.BETA.-HYDROXYESTRA-1,3,5(10)-TRIEN-3-YL SODIUM SULPHATE
• 17beta-estradiol sodium sulfate
• G60901
• DB-250036
• 17b-Estradiol 3-O-Sulfate Sodium Salt
• LMJQCTISQYSLPF-CMZLOHJFSA-M
• Estra-1,3,5(10)-triene-3,17-diol (17ss)-, 3-(hydrogen sulfate), sodium salt (1:1); Estra-1,3,5(10)-triene-3,17-diol (17ss)-, 3-(hydrogen sulfate), monosodium salt (9CI); Estradiol, 3-(hydrogen sulfate), monosodium salt (6CI,7CI,8CI); 17ss-Estradiol sodium sulfate

• Inchi： 1S/C18H24O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,14-17,19H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,15-,16+,17+,18+;/m1./s1
• InChI Key： LMJQCTISQYSLPF-CMZLOHJFSA-M
• SMILES： S(=O)(=O)([O-])OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)O.[Na+]

Computed Properties

• Exact Mass: 374.11600
• Monoisotopic Mass: 352.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.2A^2

Experimental Properties

• Melting Point: 154-156oC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.605
• Solubility: DMSO (Slightly), Ethanol (Slightly), Methanol (Slightly), Water (Slightly)
• PSA: 95.04000
• LogP: 3.82340

17b-Estradiol 3-O-Sulfate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere

Additional information on 17b-Estradiol 3-O-Sulfate Sodium Salt

17β-Estradiol 3-O-Sulfate Sodium Salt: A Comprehensive Overview

17β-Estradiol 3-O-sulfate sodium salt, also known by its CAS number 4999-79-5, is a critical compound in the field of endocrinology and reproductive health. This compound is a sulfate ester of 17β-estradiol, the most potent naturally occurring estrogen in humans. The sodium salt form of this compound is particularly significant due to its enhanced solubility and bioavailability, making it a valuable tool in both research and therapeutic applications.

The structure of 17β-estradiol 3-O-sulfate sodium salt consists of a steroid backbone with a hydroxyl group at the 3rd position, which is sulfated to form the sulfate ester. This modification plays a crucial role in regulating the compound's pharmacokinetics and biological activity. Recent studies have highlighted the importance of sulfation in modulating the activity of estrogens, particularly in relation to their metabolism and excretion.

In terms of biological function, 17β-estradiol 3-O-sulfate sodium salt serves as an active metabolite of 17β-estradiol. It is involved in various physiological processes, including the regulation of reproductive functions, bone metabolism, and cardiovascular health. The sulfate form of this compound has been shown to exhibit unique pharmacological properties compared to its parent compound, making it a subject of interest in both basic and clinical research.

Recent advancements in research have focused on the role of 17β-estradiol 3-O-sulfate sodium salt in hormone replacement therapy (HRT). Studies have demonstrated that this compound can provide similar benefits to traditional estrogen therapies while potentially reducing the risk of adverse effects associated with unmodified estrogens. This has led to increased interest in its use as a safer alternative for patients requiring estrogen supplementation.

Beyond its therapeutic applications, 17β-estradiol 3-O-sulfate sodium salt has also found utility as a research tool in endocrinology and reproductive biology. Its ability to modulate estrogen signaling pathways makes it an invaluable compound for studying the mechanisms underlying estrogen action and resistance. Researchers have employed this compound in various experimental models to investigate its effects on cellular proliferation, differentiation, and apoptosis.

In addition to its role in human health, 17β-estradiol 3-O-sulfate sodium salt has gained attention for its potential applications in biotechnology and drug delivery systems. Its unique chemical properties make it a candidate for developing novel drug delivery platforms that can enhance the efficacy and reduce the toxicity of estrogen-based therapies. Ongoing studies are exploring its use as a carrier molecule for targeted drug delivery, particularly in the context of hormone-responsive cancers.

The synthesis and characterization of 17β-estradiol 3-O-sulfate sodium salt have also been subjects of recent research efforts. Scientists have developed innovative synthetic routes that improve the yield and purity of this compound, making it more accessible for large-scale production. These advancements have paved the way for further exploration into its therapeutic potential and commercial applications.

In conclusion, 17β-estradiol 3-O-sulfate sodium salt, with its CAS number 4999-79-5, represents a significant advancement in the field of endocrinology. Its unique chemical properties, biological activity, and potential therapeutic applications make it a compound of considerable interest to researchers and clinicians alike. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play an increasingly important role in both medical practice and scientific research.